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Compound of Interest

Compound Name: 3-Hydroxy-5,7,8-trimethoxyflavone

CAS No.: 103393-10-8

Cat. No.: B14332737

Get Quote

Executive Summary
3-Hydroxy-5,7,8-trimethoxyflavone is a bioactive flavonol found in Citrus species and

Gnaphalium plants.[1][2] It is structurally characterized by a specific methoxylation pattern on

the A-ring (positions 5, 7, and 8) and a free hydroxyl group at position 3 of the C-ring.

In drug discovery, distinguishing this compound from its structural isomers (such as 3-Hydroxy-

5,6,7-trimethoxyflavone) is critical due to their distinct biological activities.[1] This guide details

the specific electrospray ionization (ESI) fragmentation pathways, diagnostic ions, and

comparative performance metrics required to unambiguously identify this analyte in complex

biological matrices.
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Feature Specification

Systematic Name
3-Hydroxy-5,7,8-trimethoxy-2-phenylchromen-4-

one

Molecular Formula

Monoisotopic Mass 328.0947 Da

Precursor Ion 329.1020

Precursor Ion 327.0874

Key Structural Features
3-OH (Flavonol C-ring), 5,7,8-TriOMe (A-ring),

Unsubstituted B-ring

Experimental Methodology
To replicate the fragmentation patterns described below, the following LC-MS/MS conditions

are recommended. These protocols ensure sufficient energy deposition to induce characteristic

Retro-Diels-Alder (RDA) cleavages.[1][2]

LC-ESI-MS/MS Protocol[1][2][7]
Ionization Source: Electrospray Ionization (ESI)[3][4]

Polarity: Positive (

) mode is preferred for methoxy-group diagnostics; Negative (

) mode for RDA pathway confirmation.

Collision Energy (CE): Stepped CE (15, 30, 45 eV) is critical to observe both the labile

methyl losses and the stable core cleavages.

Mobile Phase:

A: Water + 0.1% Formic Acid[2]

B: Acetonitrile + 0.1% Formic Acid
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Note: Acidic modifiers are essential to stabilize the protonated precursor

.

Analytical Workflow
The following diagram outlines the logical flow from sample introduction to structural

elucidation.
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Figure 1: Analytical workflow for the identification of 3-Hydroxy-5,7,8-trimethoxyflavone.

Fragmentation Analysis & Mechanism
The fragmentation of 3-Hydroxy-5,7,8-trimethoxyflavone is governed by two competing

pathways: Neutral Loss (characteristic of methoxy groups) and Retro-Diels-Alder (RDA)

Cleavage (characteristic of the flavonoid backbone).[2]

Primary Pathway: Methyl Radical Loss (Positive Mode)
In ESI(+) mode, the protonated molecule

(

329) undergoes the sequential loss of methyl radicals (

, 15 Da). This is a hallmark of polymethoxyflavones (PMFs).[1][2]

Observed Ion:

314

Mechanism: Homolytic cleavage of the

bond.[1][2]
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Specificity: The intensity of this ion is governed by steric relief.[1] In the 5,7,8-substitution

pattern, the steric strain is lower than in the 5,6,7-isomer, resulting in a moderate intensity

314 peak compared to the base peak seen in 5,6,7-isomers.

Secondary Pathway: Carbon Monoxide Loss
Following methyl loss, the 3-hydroxy-4-keto system facilitates the expulsion of Carbon

Monoxide (CO, 28 Da).[1][2]

286[1][2]

This pathway confirms the presence of the C-ring 3-hydroxyl group, distinguishing it from

non-hydroxylated flavones (e.g., Tangeretin).

Diagnostic Pathway: Retro-Diels-Alder (RDA) Cleavage
The most structurally informative pathway involves the cleavage of the C-ring bonds 1 and 3.[1]

[2] This produces

and

ions, which isolate the A-ring and B-ring substituents, respectively.

Ion (A-Ring Fragment):

Contains the A-ring with 5,7,8-trimethoxy groups.[1][5]

Diagnostic Mass:

211 (Calculated based on A-ring

+ 3(OMe) + C4=O moiety).[2]

Note: This ion confirms the trimethoxy substitution is on the A-ring.[1]

Ion (B-Ring Fragment):

Contains the unsubstituted B-ring.[1][2]

Diagnostic Mass:
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118 (or related fragments like

103 [Ph-CH=CH]+).[2]

Significance: Confirms the B-ring is phenyl (unsubstituted).[1][2]

Fragmentation Pathway Diagram[1][2]
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[M+H]+ m/z 329
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Figure 2: Proposed MS/MS fragmentation pathway for 3-Hydroxy-5,7,8-trimethoxyflavone.

Comparative Performance: Isomeric Differentiation
The primary challenge in analyzing this compound is distinguishing it from its isomer, 3-

Hydroxy-5,6,7-trimethoxyflavone.[1] The following table compares their performance

characteristics in MS analysis.
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Diagnostic
Parameter

3-Hydroxy-5,7,8-
trimethoxyflavone

3-Hydroxy-5,6,7-
trimethoxyflavone

Causality /
Mechanism

Intensity
Moderate (20-50% of

Base Peak)

High / Base Peak

(100%)

Steric Relief: The

5,6,7 "vicinal" pattern

is highly crowded.[1]

[2] Loss of the central

6-OMe methyl is

energetically favorable

to relieve strain.[1][2]

The 5,7,8 pattern is

less crowded.

RDA

Mass
211 211

Both have identical A-

ring mass. Cannot be

used alone for

differentiation.[1][2]

Secondary Loss
Favors -CO (due to 3-

OH stability)

Favors -

or -

(sequential)

The 5,6,7 isomer often

undergoes multiple

methyl losses more

readily.[1][2]

Elution Order (RP-LC)
Elutes Later (More

Hydrophobic)
Elutes Earlier

The 5,7,8 pattern is

generally more

lipophilic than the

compact 5,6,7

arrangement.

Summary of Diagnostic Logic
Check Precursor:

329 confirms the formula.

Check RDA:

211 confirms A-ring trimethoxylation.[1][2]
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Differentiate Isomer:

If

314 is the dominant base peak

Suspect 5,6,7-isomer.[1]

If

314 is moderate and

329 is stable

Suspect 5,7,8-isomer.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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